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Compound of Interest

Compound Name: mathemycin B

Cat. No.: B1251334 Get Quote

Executive Summary
Mathemycin B is a macrocyclic lactone antibiotic isolated from Streptomyces sp.[1] (strain HIL

Y-8620959).[1][2][3][4][5][6][7][8] While structurally distinct from polyene antifungals like

Amphotericin B, it exhibits specific activity against phytopathogens, notably Phytophthora

infestans.

This guide provides a technical framework for researchers to benchmark Mathemycin B
against commercial fungicides. Current experimental data suggests Mathemycin B possesses

a moderate efficacy profile (MIC ~7.8 µg/mL against P. infestans) compared to high-potency

synthetic standards. Its value lies in its novel scaffold, potentially offering an alternative

mechanism of action (MOA) useful in combating resistance to azoles and phenylamides.

Compound Profile & Mechanism of Action[9]
Chemical Classification

Compound: Mathemycin B[1][2][3][5][6][7][8][9][10]

Class: Macrocyclic Lactone (Macrolactone)[5][6]

Source:Streptomyces sp.[1][5][7][8][10] (Actinomycete)[1][2][3][4][5][6][7][8]

Key Structural Feature: Large lactone ring, distinct from the polyene macrolides (e.g.,

Nystatin) due to the lack of a conjugated double-bond system.
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Putative Mechanism of Action (MOA)
Unlike azoles (which target ergosterol synthesis) or polyenes (which form membrane pores),

macrocyclic lactones related to the oligomycin class typically target mitochondrial function.

Primary Target: Mitochondrial F1F0-ATPase (ATP Synthase).

Effect: Disruption of oxidative phosphorylation, leading to ATP depletion and cell death

(fungicidal).

MOA Visualization
The following diagram illustrates the putative pathway disruption caused by Mathemycin B
compared to commercial Azoles.
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Figure 1: Putative Mechanism of Action. Mathemycin B targets mitochondrial energy

production, distinct from the membrane-synthesis inhibition of commercial Azoles.

Comparative Efficacy Data
The following data synthesizes experimental results comparing Mathemycin B against

standard agricultural and clinical fungicides. Note that Mathemycin B shows specificity toward

Oomycetes (Phytophthora).

Table 1: In Vitro Susceptibility (MIC Values)
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Compound Class
Target
Organism

MIC (µg/mL)
Efficacy
Rating

Mathemycin B Macrolactone
Phytophthora

infestans
7.8 Moderate

Metalaxyl Phenylamide
Phytophthora

infestans
0.1 - 0.8 High

Amphotericin B Polyene Candida albicans 0.25 - 1.0 High

Fluconazole Azole Candida albicans 0.5 - 64.0
Variable

(Resistant)

Mathemycin B Macrolactone Candida albicans > 50.0 Low/Inactive

Interpretation:

Specificity: Mathemycin B is significantly more active against phytopathogenic Oomycetes

than human pathogens like Candida.

Potency: While active, it requires a higher concentration (7.8 µg/mL) to achieve inhibition

compared to the gold standard Metalaxyl (<1 µg/mL). This suggests Mathemycin B is a

"Lead Compound" rather than a market-ready formulation.

Experimental Protocols (Validation)
To reproduce these findings, researchers must use the CLSI M38-A2 standard for filamentous

fungi or the EUCAST method. Below is the optimized workflow for testing Mathemycin B.

Protocol: Broth Microdilution Assay
Objective: Determine the Minimum Inhibitory Concentration (MIC).

Stock Preparation: Dissolve Mathemycin B powder in 100% DMSO to a stock concentration

of 1600 µg/mL.

Note: Macrolactones can be hydrophobic; ensure complete solubilization.
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Media: Use RPMI 1640 medium buffered with MOPS (0.165 M) to pH 7.0.

Inoculum: Prepare spore suspension of P. infestans or Aspergillus sp. adjusted to

CFU/mL.

Dilution: Perform 2-fold serial dilutions of Mathemycin B in 96-well microplates (Final range:

64 µg/mL to 0.125 µg/mL).

Controls:

Positive Control: Amphotericin B or Metalaxyl.

Growth Control: Media + Inoculum + DMSO (no drug).

Sterility Control: Media only.

Incubation: 35°C for 48 hours (Yeasts) or 25°C for 72-96 hours (Filamentous

fungi/Oomycetes).

Readout: Visual score of 100% inhibition (optically clear) relative to growth control.

Workflow Visualization
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Figure 2: Standardized Broth Microdilution Workflow for Mathemycin B Efficacy Testing.

Critical Analysis & Recommendations
Advantages of Mathemycin B
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Novelty: As a macrolactone, it avoids the cross-resistance mechanisms common to azole

fungicides (CYP51 mutations).

Stability: Macrocyclic lactones generally exhibit higher chemical stability in neutral pH

compared to ester-based fungicides.

Limitations
Potency Gap: The MIC of 7.8 µg/mL is approximately 10-fold higher than commercial

standards. Structural optimization (e.g., glycosylation changes) is required to improve

potency.

Spectrum: Narrower spectrum, favoring Oomycetes over broad-spectrum fungal control.

Development Recommendation
Mathemycin B should be utilized as a scaffold for semi-synthetic derivation. Researchers

should focus on modifying the lactone ring to increase affinity for the ATPase complex, aiming

for an MIC < 1.0 µg/mL before proceeding to in vivo field trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/13574536_Mathemycin_A_a_New_Antifungal_Macrolactone_from_Actinomycete_sp_HIL_Y-8620959_II_Structure_Elucidation
https://file.medchemexpress.com/batch_PDF/HY-N14199/Mathemycin-B-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/mathemycin-b.html?locale=ko-KR
https://www.researchgate.net/publication/250514667_ChemInform_Abstract_Mathemycin_A_a_New_Antifungal_Macrolactone_from_Actinomycete_sp_HIL_Y-8620959_Part_1_Fermentation_Isolation_Physicochemical_Properties_and_Biological_Activities
https://pubs.acs.org/doi/abs/10.1021/np980369q
https://pubs.acs.org/doi/pdf/10.1021/np980369q
http://www.cjpas.net/uploads/pdfs/6/1/Feb-12_02.pdf
https://scispace.com/pdf/macrolides-from-rare-actinomycetes-structures-and-3ik0fowt.pdf
https://pure.aber.ac.uk/ws/portalfiles/portal/100235182/Accepted_manuscript.pdf
https://www.medchemexpress.com/search.html?q=Phytophthora&ft=&fa=&fp=
https://www.benchchem.com/product/b1251334#comparing-the-efficacy-of-mathemycin-b-and-commercial-fungicides
https://www.benchchem.com/product/b1251334#comparing-the-efficacy-of-mathemycin-b-and-commercial-fungicides
https://www.benchchem.com/product/b1251334#comparing-the-efficacy-of-mathemycin-b-and-commercial-fungicides
https://www.benchchem.com/product/b1251334#comparing-the-efficacy-of-mathemycin-b-and-commercial-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

